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This technical guide provides an in-depth exploration of shisonin and its malonylated
derivative, malonylshisonin, the principal anthocyanins responsible for the characteristic
purple and red pigmentation in Perilla frutescens. This document synthesizes current scientific
knowledge on their biosynthesis, chemical properties, and physiological significance, with a
focus on quantitative data and detailed experimental methodologies.

Introduction to Perilla frutescens Anthocyanins

Perilla frutescens, an annual herb of the mint family, is widely cultivated in East Asia for culinary
and medicinal purposes. The vibrant coloration of its leaves, particularly in red and purple
cultivars, is due to the accumulation of anthocyanins. The primary anthocyanins identified in P.
frutescens are cyanidin derivatives, with malonylshisonin being the most abundant, followed
by shisonin.[1][2] These compounds are of significant interest to the scientific community due
to their potent antioxidant properties and potential therapeutic applications.[1][3]

Chemically, shisonin is cyanidin 3-O-(6-O-p-coumaroyl)-f3-D-glucoside-5-O-3-D-glucoside.
Malonylshisonin, the genuine and more stable form in the plant, is 3-O-(6-O-(E)-p-coumaryl-3-
D-glucopyranosyl)-5-0O-(6-O-malonyl--D-glucopyranosyl)-cyanidin.[4][5] The malonylation of
shisonin is a critical step in the late stage of the anthocyanin biosynthetic pathway.[6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1232578?utm_src=pdf-interest
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://scite.ai/reports/light-induced-regulation-pathway-of-3n09rR3b
https://pmc.ncbi.nlm.nih.gov/articles/PMC10908715/
https://scite.ai/reports/light-induced-regulation-pathway-of-3n09rR3b
https://pmc.ncbi.nlm.nih.gov/articles/PMC4075683/
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-physiology/articles/10.3389/fphgy.2024.1507833/full
https://www.tandfonline.com/doi/full/10.1080/10942912.2017.1318289
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.mdpi.com/1422-0067/22/20/11116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Analysis of Anthocyanins in Perilla
frutescens

The concentration of shisonin and malonylshisonin in P. frutescens is influenced by genetic
factors (cultivar) and environmental conditions, such as light intensity.[7] The following tables
summarize quantitative data on anthocyanin content in various P. frutescens cultivars.

Table 1: Total Anthocyanin Content in Different Perilla frutescens Cultivars

Total Anthocyanin
Content (mg/g dry

Cultivar/Variety Plant Part weight, expressed Reference
as cyanidin
equivalent)

Red P. frutescens Leaves 16-1.8 [8]

Half-red P. frutescens Leaves 0.7 [8]

Table 2: Relative Abundance of Major Anthocyanins in Red Perilla frutescens

Anthocyanin Relative Abundance (%) Reference
Malonylshisonin 55 - 66 [8]
Shisonin 17 - 26 [8]

Table 3: Anthocyanidin Content in Two Types of Perilla frutescens Leaves (Lg/g)
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. Green-back Purple  Dual-faced Purple
Anthocyanidin Reference
P. frutescens P. frutescens

Higher than Green-

Cyanidin 273.35 [9]
back purple
- Higher than Green-
Delphinidin 0.65 [9]
back purple
- Higher than Green-
Pelargonidin 17.33 [9]
back purple
- Higher than Green-
Peonidin 1.74 [°]
back purple

Biosynthesis and Regulatory Pathways

The biosynthesis of shisonin and malonylshisonin is a branch of the flavonoid pathway,
involving a series of enzymatic reactions. The process is tightly regulated by a complex
network of transcription factors, with light being a major environmental stimulus.

Anthocyanin Biosynthetic Pathway in Perilla frutescens

The core biosynthetic pathway leading to the formation of shisonin and malonylshisonin is
initiated from the amino acid phenylalanine. A sequence of enzymatic steps, catalyzed by
enzymes such as Chalcone Synthase (CHS), Chalcone Isomerase (CHI), Flavanone 3-
hydroxylase (F3H), Dihydroflavonol 4-reductase (DFR), and Anthocyanidin Synthase (ANS),
leads to the production of cyanidin.[1][10] Subsequent glycosylation and acylation steps,
mediated by specific glucosyltransferases (GT) and acyltransferases (AT), result in the
formation of shisonin and finally malonylshisonin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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